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Compound of Interest

Compound Name: Disperse Red 354

Cat. No.: B072953 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Disperse Red 354.

Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for dyeing with Disperse Red 354?

A1: The optimal pH for dyeing with Disperse Red 354 is in the weakly acidic range of 4 to 5.[1]

Maintaining this pH is crucial for the stability of the dye and for achieving optimal dye

exhaustion.[2][3] Acetic acid is commonly used to adjust the pH of the dyebath.[4][5]

Q2: What is the recommended dyeing temperature for Disperse Red 354?

A2: Disperse Red 354 is suitable for high-temperature, high-pressure dyeing methods.[1] The

recommended temperature for dyeing polyester with disperse dyes is typically around 130°C.

[4][6][7] This high temperature is necessary to swell the polyester fibers, allowing the dye

molecules to penetrate and fix within the fiber structure.[6]

Q3: What type of dyeing method is best suited for Disperse Red 354?

A3: The high-temperature, high-pressure (HTHP) dyeing method is the most suitable for

Disperse Red 354, particularly for dyeing polyester fibers.[1][6] This method ensures good dye

penetration, leading to deep shades and high fastness properties.[6]
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Q4: Can Disperse Red 354 be used for printing applications?

A4: Yes, Disperse Red 354 can be used for direct printing on polyester. It can also be used for

discharge printing on polyester/cotton blends with a shallow background. However, it should

not be used with alkali-containing active dyes in the same printing plasma.[1]

Q5: How does the molecular structure of Disperse Red 354 influence its properties?

A5: Disperse Red 354 is a monoazo dye.[1] Its non-ionic nature and low water solubility are

characteristic of disperse dyes, making them suitable for dyeing hydrophobic fibers like

polyester. The molecular size and structure of disperse dyes influence their sublimation

fastness and dyeing properties.

Data Presentation
Table 1: Effect of pH on Dyeing Performance of Disperse Red 354 (Qualitative)

pH Color Yield (K/S) Dye Stability Remarks

3.0 - 3.5 Fair Good

Risk of fiber

degradation with

some polyester types.

4.0 - 5.0 Excellent Excellent

Optimal Range.

Ensures good dye

uptake and stability.[1]

5.5 - 6.0 Good Good

Slight decrease in

color yield may be

observed.

> 6.0 Poor Poor

Alkaline conditions

can lead to dye

hydrolysis and color

changes.[8]

Table 2: Effect of Temperature on Dyeing Performance of Disperse Red 354 (Qualitative)
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Temperature
Dyeing Time
(minutes)

Color Yield
(K/S)

Levelness Remarks

110°C 60 - 90 Moderate Good

Slower dyeing

rate. May be

suitable for pale

shades.

120°C 45 - 60 Good Good

Increased dye

uptake compared

to lower

temperatures.

130°C 30 - 60 Excellent Excellent

Optimal Range.

Ensures efficient

dye diffusion and

fixation.[4][6]

> 135°C 30 - 45 Good
Risk of

Unevenness

Higher

temperatures

can lead to dye

sublimation and

potential loss of

fabric strength.[3]

Table 3: Typical Fastness Properties of Disperse Red 354 on Polyester

Fastness Property Rating (ISO Scale 1-5)

Light Fastness 4-5

Wash Fastness 4-5

Rubbing Fastness (Dry) 4

Rubbing Fastness (Wet) 3-4

Sublimation Fastness 3-4
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(Note: These are typical values and can vary based on the dyeing process, depth of shade,

and finishing treatments.)

Experimental Protocols
High-Temperature, High-Pressure (HTHP) Dyeing of Polyester with Disperse Red 354

1. Materials and Reagents:

Polyester fabric

Disperse Red 354

Dispersing agent

Acetic acid (to adjust pH)

Deionized water

Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

2. Equipment:

High-temperature, high-pressure laboratory dyeing machine

Beakers and graduated cylinders

pH meter

Stirring apparatus

Drying oven

3. Procedure:

Preparation of the Dyebath:

Calculate the required amount of Disperse Red 354, dispersing agent, and acetic acid

based on the weight of the fabric (owf) and the desired liquor ratio (e.g., 1:10).
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Make a paste of the dye with a small amount of water and the dispersing agent.[4][5]

Add the paste to the dyebath containing deionized water.

Adjust the pH of the dyebath to 4.5-5.0 using acetic acid.[2][4]

Dyeing Cycle:

Introduce the polyester fabric into the dyebath at approximately 60°C.[4][5]

Raise the temperature to 130°C at a rate of 1.5-2°C per minute.[2][6]

Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade depth.

[4][6]

Cool the dyebath down to 70-80°C.

Reduction Clearing (for medium to dark shades):

Drain the dyebath.

Prepare a new bath with sodium hydroxide (2 g/L) and sodium hydrosulfite (2 g/L).[2]

Treat the dyed fabric in this solution for 15-20 minutes at 70°C to remove any unfixed

surface dye.[2]

Rinsing and Drying:

Thoroughly rinse the fabric with hot and then cold water until the water runs clear.

Dry the fabric in an oven or by air drying.

Troubleshooting Guides
Issue 1: Uneven Dyeing or Patchiness

Question: My dyed fabric shows uneven color and patches. What could be the cause?

Answer: Uneven dyeing can result from several factors:
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Improper dye dispersion: If the dye is not properly dispersed, it can lead to agglomeration

and spotting. Ensure the dye is pasted well with a dispersing agent before adding to the

dyebath.

Rapid temperature rise: Increasing the temperature too quickly can cause the dye to rush

onto the fabric surface, resulting in poor levelness.[9] A controlled heating rate of 1.5-2°C

per minute is recommended.[2][6]

Incorrect pH: A pH outside the optimal range of 4-5 can affect the stability of the dye

dispersion.

Fabric preparation: Ensure the fabric is properly scoured and free from impurities before

dyeing.[10]

Issue 2: Poor Color Fastness (Wash, Rubbing, or Light)

Question: The color of my dyed fabric is bleeding during washing and has poor rubbing

fastness. How can I improve this?

Answer: Poor color fastness is often due to unfixed dye on the fiber surface.

Inadequate reduction clearing: For medium to dark shades, a reduction clearing step is

essential to remove surface dye.[2][11]

Incorrect dyeing temperature or time: If the dyeing temperature is too low or the time is too

short, the dye may not have fully penetrated the fiber.

Dye sublimation: High temperatures during drying or subsequent heat treatments can

cause the dye to migrate to the surface, a phenomenon known as thermal migration,

which reduces fastness.[12]

Issue 3: Shade Inconsistency Between Batches

Question: I am getting different shades in different dyeing batches, even with the same

recipe. What is the reason?
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Answer: Shade inconsistency can be due to a lack of precise control over dyeing

parameters:

pH fluctuations: Small variations in the dyebath pH can lead to different rates of dye

uptake.

Temperature variations: Ensure the dyeing temperature is accurately controlled and

consistent between batches.

Water quality: The presence of metal ions in the water can sometimes affect the final

shade. While Disperse Red 354 is reported to have low sensitivity to copper and iron

ions, using deionized water is a good practice.[1]
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Caption: High-Temperature, High-Pressure Dyeing Workflow for Disperse Red 354.
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Caption: Troubleshooting Logic for Disperse Red 354 Dyeing Issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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